Cas no 338758-66-0 (3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile)

• Product Name: 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile
• CAS No: 338758-66-0
• MDL: MFCD00664110
• CID: 4647693
• Update Time: 2025-07-23

3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile

• MDL： MFCD00664110

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile

Introduction to 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile (CAS No. 338758-66-0)

3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile (CAS No. 338758-66-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including a fluorophenoxyl group and a trifluoromethylpyridine core, exhibits promising potential in the development of novel therapeutic agents. The presence of both fluorine and nitrile substituents enhances its chemical reactivity and biological efficacy, making it a valuable scaffold for drug discovery.

The fluorophenoxy moiety in this compound is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in biological targets. Fluoro-substituted compounds are widely recognized for their improved pharmacokinetic properties, including enhanced lipophilicity and resistance to enzymatic degradation. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which play pivotal roles in various disease pathways.

The trifluoromethylpyridine core of 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile contributes to its electronic properties, influencing both its solubility and interaction with biological receptors. Pyridine derivatives are extensively studied in medicinal chemistry due to their broad spectrum of biological activities. The combination of a pyridine ring with multiple fluorine atoms creates a highly tunable system for optimizing drug-like properties.

In recent years, there has been a surge in research focused on developing fluorinated heterocycles as pharmacological tools. The trifluoromethylpyridine scaffold has been particularly investigated for its role in enhancing binding interactions at the molecular level. Studies have demonstrated that trifluoromethyl groups can increase the metabolic stability of drug candidates by preventing rapid degradation by cytochrome P450 enzymes. This property is crucial for extending the half-life of therapeutic agents and improving their overall efficacy.

Moreover, the carbonitrile group in 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile adds another layer of functionality to the molecule. Nitrile groups are known to participate in hydrogen bonding interactions, which can be critical for achieving high-affinity binding to biological targets. Additionally, the nitrile functionality can serve as a handle for further chemical modifications, allowing researchers to fine-tune the pharmacological profile of the compound.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile. Molecular docking studies have shown that this compound exhibits strong binding affinity to various protein targets, including those implicated in cancer and inflammatory diseases. The precise arrangement of substituents around the pyridine ring optimizes interactions with key amino acid residues in these targets, leading to potent inhibitory effects.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The ability to fine-tune electronic and steric properties through fluorination has led to the discovery of several blockbuster drugs with improved pharmacokinetic profiles. 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile represents a promising candidate that leverages these advantages, making it an attractive scaffold for further medicinal chemistry exploration.

One particularly exciting application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing small-molecule inhibitors targeting specific kinases, researchers can modulate these pathways and restore normal cellular function. The structural features of 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile, including its fluorinated aromatic rings and nitrile group, make it an ideal candidate for developing such inhibitors.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling networks involving various enzymes and receptors. Small-molecule inhibitors targeting key components of these networks can effectively reduce inflammation without causing systemic side effects. Preliminary studies have suggested that derivatives of 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function.

The synthesis of 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. Multi-step synthetic routes involving cross-coupling reactions, fluorination techniques, and nitrile group introduction have been optimized to produce high yields of pure compounds suitable for biological evaluation.

In conclusion, 3-(4-Fluorophenoxy)-5-trifluoromethylpyridine-2-carbonitrile (CAS No. 338758-66-0) is a versatile pharmacological scaffold with significant potential in drug discovery. Its unique structural features, including the presence of fluoro-substituted aromatic rings and a pyridine core with multiple fluorine atoms, make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Continued research into this compound and its derivatives is likely to yield valuable insights into new treatment strategies across multiple therapeutic areas.